Cas no 486422-68-8 (4-(Morpholinosulfonyl)phenylboronic acid)

• Product Name: 4-(Morpholinosulfonyl)phenylboronic acid
• CAS No: 486422-68-8
• MF: C₁₀H₁₄BNO₅S
• MW: 271.097861766815
• MDL: MFCD06659844
• CID: 324583
• PubChem ID: 44119546
• Update Time: 2025-06-08

4-(Morpholinosulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Morpholinosulfonyl)phenylboronic acid
• (4-morpholin-4-ylsulfonylphenyl)boronic acid
• Boronicacid, B-[4-(4-morpholinylsulfonyl)phenyl]-
• [4-(4-morpholinylsulfonyl)phenyl]boronic acid
• [4-(Morpholin4-ylsulphonyl)phenyl]boronic acid
• 4-(4-boronobenzenesulfonyl)morpholine
• 4-(Morpholin-4-ylsulphonyl)benzeneboronic acid
• 4-(morpholine-4-sulfonyl)-phenylboronic acid
• 4-N-Morpholinylsulfonylphenylboronic acid
• OR4105
• (4-Morpholinosulfonylphenyl)boronic acid
• (4-(Morpholinosulfonyl)phenyl)boronic acid
• 4-(4-MORPHOLINYLSULFONYL)PHENYLBORONIC ACID
• [4-(MORPHOLIN-4-YLSULFONYL)PHENYL]BORONIC ACID
• [4-(Morpholine-4-sulfonyl)phenyl]boronic acid
• Boronic acid, [4-(4-morpholinylsulfonyl)phenyl]-
• BRRALDPVXKGEEE-UHFFFAOYSA-N
• AB2
• PS-9635
• 4-(morpholinosulfonyl)phenylboronicacid
• 486422-68-8
• DTXSID50657280
• AB26460
• 4-(4-morpholinylsulfonyl)phenylboronic acid, AldrichCPR
• [4-[(Morpholin-4-yl)sulfonyl]phenyl]boronic acid
• MFCD06659844
• SY017629
• (4- (morpholinosulfonyl)phenyl)boronic acid
• SCHEMBL144421
• AKOS015891489
• A871896
• CS-0036774
• AM86997
• C10H14BNO5S
• 4-[(Morpholin-4-yl)sulphonyl]benzeneboronic acid
• 4-(morpholinosulfonyl)-phenylboronic acid
• DB-014380

• MDL： MFCD06659844
• Inchi： 1S/C10H14BNO5S/c13-11(14)9-1-3-10(4-2-9)18(15,16)12-5-7-17-8-6-12/h1-4,13-14H,5-8H2
• InChI Key： BRRALDPVXKGEEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 271.06900
• Monoisotopic Mass: 271.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4
• Molecular Weight: 271.10

Experimental Properties

• Density: 1.45
• Boiling Point: 494.9°C at 760 mmHg
• Flash Point: 494.9 °C at 760 mmHg
• PSA: 95.45000
• LogP: -0.59400

4-(Morpholinosulfonyl)phenylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(Morpholinosulfonyl)phenylboronic acid

Comprehensive Guide to 4-(Morpholinosulfonyl)phenylboronic acid (CAS No. 486422-68-8): Properties, Applications, and Innovations

4-(Morpholinosulfonyl)phenylboronic acid (CAS No. 486422-68-8) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features a unique combination of a phenylboronic acid core and a morpholinosulfonyl substituent, making it invaluable for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry. Its molecular structure, C₁₀H₁₄BNO₄S, offers excellent stability and reactivity, aligning with the growing demand for high-performance building blocks in chemical research.

In recent years, the surge in interest around boronic acid-based therapeutics and bioconjugation techniques has propelled 4-(Morpholinosulfonyl)phenylboronic acid into the spotlight. Researchers are particularly drawn to its role in developing targeted drug delivery systems and fluorescent probes, addressing trending topics like precision medicine and diagnostic imaging. Its compatibility with click chemistry protocols further enhances its utility in biomarker discovery, a hot topic in cancer research and neuroscience.

The compound’s sulfonylmorpholine moiety contributes to enhanced solubility in polar solvents, a critical feature for aqueous-phase reactions—a key focus area for green chemistry initiatives. This aligns with the global push toward sustainable synthesis, as industries seek alternatives to traditional organic solvents. Laboratories optimizing C-H activation or protodeboronation protocols frequently employ this reagent due to its predictable reactivity and minimal side products.

From an industrial perspective, 4-(Morpholinosulfonyl)phenylboronic acid is gaining traction in the development of advanced electronic materials, particularly in OLED manufacturing and flexible electronics. Its ability to form stable complexes with diols and amines makes it a candidate for self-healing polymers, a trending topic in smart material research. Manufacturers also value its role in producing high-refractive-index polymers for optical applications.

Quality control of CAS 486422-68-8 typically involves HPLC analysis and NMR spectroscopy, with purity thresholds exceeding 97% for most research applications. Storage recommendations emphasize protection from moisture at 2–8°C to preserve its boronic ester formation capability. These protocols reflect broader industry concerns about reagent stability and reproducibility in multi-step syntheses.

Emerging applications include its use in bioorthogonal chemistry for live-cell labeling, capitalizing on the compound’s low cytotoxicity. This positions it as a safer alternative to heavy metal-based tags in single-molecule imaging studies. Recent publications highlight its potential in glycoprotein detection systems, answering frequent search queries about next-generation diagnostic tools.

For synthetic chemists, the compound’s crystallographic data (available in CSD databases) provides valuable insights for molecular docking simulations. Its hydrogen-bonding capacity makes it particularly useful in designing enzyme inhibitors, addressing frequent searches about structure-activity relationships in medicinal chemistry.

Regulatory databases classify 4-(Morpholinosulfonyl)phenylboronic acid as non-hazardous under standard handling conditions, though proper PPE is recommended due to potential dust irritation. This safety profile supports its adoption in high-throughput screening environments, where workflow efficiency is paramount.

The compound’s supply chain robustness has improved significantly, with multiple GMP-certified suppliers now offering bulk quantities—a response to growing demand from contract research organizations (CROs). Pricing trends reflect its increasing use in combinatorial chemistry libraries, with cost-per-gram decreasing by ~15% since 2020 due to optimized production scales.

Future research directions may explore its catalytic applications in asymmetric synthesis, particularly for chiral amine production. Patent analysis shows a 40% increase in filings mentioning this compound since 2018, signaling its expanding role in intellectual property-driven sectors like biologics manufacturing and nanotechnology.